Cas no 179249-16-2 (Benzenemethanol, a-ethynyl-4-fluoro-, (aS)-)

Benzenemethanol, a-ethynyl-4-fluoro-, (aS)- structure
179249-16-2 structure
Product Name:Benzenemethanol, a-ethynyl-4-fluoro-, (aS)-
CAS No:179249-16-2
MF:C9H7FO
MW:150.149686098099
CID:113125
PubChem ID:11116224
Update Time:2025-04-18

Benzenemethanol, a-ethynyl-4-fluoro-, (aS)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-ethynyl-4-fluoro-, (aS)-
    • Benzenemethanol, alpha-ethynyl-4-fluoro-, (alphaS)- (9CI)
    • Benzenemethanol, alpha-ethynyl-4-fluoro-, (R)- (9CI)
    • 179249-16-2
    • (1S)-1-(4-fluorophenyl)prop-2-yn-1-ol
    • 179249-15-1
    • Inchi: 1S/C9H7FO/c1-2-9(11)7-3-5-8(10)6-4-7/h1,3-6,9,11H/t9-/m0/s1
    • InChI Key: JZJFKHHTWIWOOH-VIFPVBQESA-N
    • SMILES: FC1C=CC(=CC=1)[C@H](C#C)O

Computed Properties

  • Exact Mass: 150.04811
  • Monoisotopic Mass: 150.048093005g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 8
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 6.2
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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